4-(3-Amino-4-hydroxyphenoxy)picolinamide

• Molecular Formula: C12H11N3O3
• Molecular Weight: 245.23 g/mol
• IUPAC Name: 4-(3-amino-4-hydroxyphenoxy)pyridine-2-carboxamide
• InChI: InChI=1S/C12H11N3O3/c13-9-5-7(1-2-11(9)16)18-8-3-4-15-10(6-8)12(14)17/h1-6,16H,13H2,(H2,14,17)
• InChI Key: VJYUODHYNNBUGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC2=CC(=NC=C2)C(=O)N)N)O

Description

4-(3-Amino-4-hydroxyphenoxy)picolinamide is a heterocyclic compound featuring a picolinamide core substituted with a phenoxy group bearing amino (–NH₂) and hydroxyl (–OH) moieties at the 3- and 4-positions, respectively. This structural arrangement confers unique physicochemical and pharmacological properties, including enhanced hydrogen-bonding capacity and polarity, which influence solubility, metabolic stability, and target binding .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

4-(4-Aminophenoxy)picolinamide Derivatives

• Structure: Lacks the hydroxyl group at the phenoxy 4-position but retains the 4-aminophenoxy substitution.
• Synthesis: Prepared via nucleophilic aromatic substitution of 4-chloropicolinamide with 4-aminophenol, followed by coupling reactions .
• Biological Activity: Demonstrated potent c-Met inhibition (IC₅₀ values in the nanomolar range) in antitumor studies .

4-(4-Hydroxy-3-nitrophenoxy)picolinamide

• Structure: Contains a nitro (–NO₂) group at the phenoxy 3-position and a hydroxyl group at the 4-position.
• Physicochemical Properties: Molecular weight = 275.22 g/mol; hydrogen bond donors = 2, acceptors = 6; topological polar surface area (TPSA) = 131 Ų .
• Key Differences: The nitro group is electron-withdrawing, reducing electron density on the aromatic ring and possibly hindering metabolic reduction compared to the amino-substituted analog.

Fluorinated Analogs (e.g., 4-(2-Fluoro-4-aminophenoxy)picolinamide)

• Structure: Fluorine substitution at the phenoxy 2-position.
• Synthesis: Achieved via halogen exchange using 2-fluoro-4-nitrophenol, followed by nitro reduction .
• Biological Impact : Fluorine enhances lipophilicity and metabolic stability, improving membrane permeability but reducing solubility relative to hydroxylated derivatives .

N-Methylpicolinamide Derivatives (e.g., N-Methyl-4-(4-(3-(trifluoromethyl)benzamido)phenoxy)picolinamide Tosylate)

• Structure : Features N-methylation on the picolinamide nitrogen and a trifluoromethylbenzamido substituent.
• Applications : Used in drug formulations for improved stability and aqueous solubility .
• Key Differences: Methylation protects against enzymatic degradation, whereas the hydroxyl group in 4-(3-amino-4-hydroxyphenoxy)picolinamide may necessitate prodrug strategies for optimal bioavailability.

Structural and Functional Analysis

Table 1: Comparative Physicochemical Properties

Compound	Molecular Weight (g/mol)	Hydrogen Bond Donors	Hydrogen Bond Acceptors	TPSA (Ų)
4-(3-Amino-4-hydroxyphenoxy)picolinamide*	~263.24	3 (NH₂, OH, CONH₂)	6	~140
4-(4-Aminophenoxy)picolinamide	243.24	2 (NH₂, CONH₂)	5	95
4-(4-Hydroxy-3-nitrophenoxy)picolinamide	275.22	2 (OH, CONH₂)	6	131
Fluorinated analog (Compound 8)	261.23	2 (NH₂, CONH₂)	5	95

*Estimated based on structural analogs.